Cas no 112157-31-0 (Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)-)
112157-31-0 structure
Product Name:Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)-
CAS No:112157-31-0
MF:C13H25NO3S
MW:275.407502889633
CID:1199830
Update Time:2024-08-05
Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)- Chemical and Physical Properties
Names and Identifiers
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- Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)-
- Ethanethioic acid, S-[(2S)-2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester
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- Inchi: 1S/C13H25NO3S/c1-9(2)7-11(8-18-10(3)15)14-12(16)17-13(4,5)6/h9,11H,7-8H2,1-6H3,(H,14,16)/t11-/m0/s1
- InChI Key: MONQIJAILIYXNZ-NSHDSACASA-N
- SMILES: C(SC[C@@H](NC(OC(C)(C)C)=O)CC(C)C)(=O)C
Computed Properties
- Exact Mass: 275.15565
Experimental Properties
- Density: 1.030±0.06 g/cm3(Predicted)
- Melting Point: 51 °C
- Boiling Point: 366.5±25.0 °C(Predicted)
- PSA: 55.4
- pka: 11.93±0.46(Predicted)
Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methylpentyl] ester, (S)- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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